Cas no 1806743-20-3 (Methyl 2-iodo-3-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate)

• Product Name: Methyl 2-iodo-3-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate
• CAS No: 1806743-20-3
• MF: C₉H₇F₃INO₃
• MW: 361.056465387344
• CID: 4834108
• Update Time: 2025-10-28

Methyl 2-iodo-3-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-iodo-3-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate

• Inchi： 1S/C9H7F3INO3/c1-4-6(17-9(10,11)12)5(8(15)16-2)3-14-7(4)13/h3H,1-2H3
• InChI Key： LIYITMJDGGOSKV-UHFFFAOYSA-N
• SMILES： IC1C(C)=C(C(C(=O)OC)=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: 2.9
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-iodo-3-methyl-4-(trifluoromethoxy)pyridine-5-carboxylate

Methyl 2-Iodo-3-Methyl-4-(Trifluoromethoxy)Pyridine-5-Carboxylate: A Comprehensive Overview

The compound with CAS No. 1806743-20-3, known as Methyl 2-Iodo-3-Methyl-4-(Trifluoromethoxy)Pyridine-5-Carboxylate, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is characterized by its unique structure, which includes an iodo group at position 2, a methyl group at position 3, and a trifluoromethoxy group at position 4 on the pyridine ring. The carboxylate ester group at position 5 further enhances its functional versatility.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of advanced materials and pharmaceutical intermediates. The presence of the trifluoromethoxy group imparts high electron-withdrawing effects, making it an excellent candidate for use in electroluminescent materials. Additionally, the iodo group serves as a reactive site for further functionalization, enabling the synthesis of more complex molecular architectures.

One of the most promising areas of research involving this compound is its role in the synthesis of novel pyridine derivatives. Scientists have explored its use as a building block for constructing heterocyclic compounds with tailored electronic properties. For instance, researchers have successfully utilized this compound to synthesize fluorescent materials with enhanced quantum yields, which are highly desirable for applications in optoelectronics and bioimaging.

Moreover, the methyl group at position 3 contributes to the compound's stability and solubility, making it easier to handle during synthesis and purification processes. This feature has been exploited in various organic transformations, including cross-coupling reactions and nucleophilic substitutions. The ability to perform these reactions efficiently underscores the importance of this compound as a versatile precursor in organic synthesis.

In terms of its physical properties, Methyl 2-Iodo-3-Methyl-4-(Trifluoromethoxy)Pyridine-5-Carboxylate exhibits a high melting point due to its rigid pyridine ring structure and strong intermolecular interactions. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it suitable for solution-based reactions. Furthermore, its UV-vis absorption spectrum reveals strong absorption bands in the visible region, indicating potential applications in photonics and energy harvesting.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure of this compound. Density functional theory (DFT) calculations have revealed that the trifluoromethoxy group significantly alters the electron density distribution across the pyridine ring, enhancing its reactivity towards electrophilic substitution reactions. These findings have been instrumental in designing more efficient synthetic routes for this compound.

In conclusion, Methyl 2-Iodo-3-Methyl-4-(Trifluoromethoxy)Pyridine-5-Carboxylate stands out as a critical intermediate in modern organic synthesis. Its unique combination of functional groups and favorable physical properties make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new applications and synthetic strategies involving this compound, its significance in both academic and industrial settings is expected to grow further.